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Compound of Interest

Compound Name: 4-Nitrobiphenyl!

cat. No.: B1678912

An In-depth Technical Guide to the Historical Industrial Applications of 4-Nitrobiphenyl
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the historical industrial uses of 4-
Nitrobiphenyl (4-NBP), a synthetic organic compound that is no longer in commercial
production or use in the United States due to its carcinogenicity.[1][2] This document details its
former applications, summarizes its physicochemical and toxicological properties, outlines
relevant experimental protocols for its synthesis and detection, and illustrates key pathways
and processes through detailed diagrams.

Introduction to 4-Nitrobiphenyl

4-Nitrobiphenyl (CAS No. 92-93-3) is a white to yellow crystalline solid with a sweetish odor.
[3][4] Structurally, it is a biphenyl molecule substituted with a single nitro group at the 4-
position. For decades, it served as a valuable chemical intermediate and additive in various
industrial sectors. However, compelling evidence of its metabolic conversion to the known
human bladder carcinogen 4-aminobiphenyl led to its stringent regulation and eventual
discontinuation in many parts of the world.[4][5] Today, its use is restricted to research
purposes.[2]

Historical Industrial Applications

The industrial utility of 4-Nitrobiphenyl was diverse, stemming from its chemical properties as
a stable aromatic nitro-compound. Its primary historical uses are summarized below.
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Intermediate for Dyes and Pigments

The most significant historical use of 4-Nitrobiphenyl was as a chemical intermediate in the
synthesis of other compounds, most notably 4-aminobiphenyl.[2][4] 4-aminobiphenyl was a key
precursor in the manufacturing of various azo dyes used for textiles and plastics.[6] The
production process involved the chemical reduction of the nitro group on 4-NBP to an amine
group, forming 4-aminobiphenyl.

Plasticizer

4-Nitrobiphenyl was employed as a plasticizer, an additive used to increase the plasticity or
fluidity of a material. It was used in the plastics industry for polymers such as polyvinyl chloride
(PVC), polyethylene, and polystyrene.[6] It also found use as a plasticizer for cellulosics like
cellulose acetate and nitrate.[7]

Fungicide and Wood Preservative

To protect organic materials from biological degradation, 4-NBP was utilized as a fungicide and
wood preservative.[2][4] It was applied to timber to protect against decay, mold, and mildew.[6]
In the textile industry, it was used as a fungicide to prevent microbial damage to fabrics.[4]

Other Niche Applications

Minor uses of 4-Nitrobiphenyl included its role as an antioxidant and stabilizer in the
production of plastic films to afford protection against UV radiation.[6] There are also mentions
of its use as an intermediate in the manufacturing of certain antibiotics and anti-inflammatory
drugs.[6]

Quantitative Data

While historical production volumes are not well-documented, key physicochemical and
toxicological data have been compiled from various sources.

Physicochemical Properties of 4-Nitrobiphenyl

The following table summarizes the key physical and chemical properties of 4-Nitrobiphenyl.
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Property Value Reference(s)
CAS Number 92-93-3 [3]
Molecular Formula C12H9NO:2 [7]
Molecular Weight 199.21 g/mol [2]

White to yellow, needle-like
Appearance ] ] [3]
crystalline solid

Odor Sweetish [3]
Melting Point 114 °C (237 °F) [2][8]
Boiling Point 340 °C (644 °F) [2]8]
Flash Point 143 °C (290 °F) [9]
Water Solubility Insoluble [2][3]

p-Nitrobiphenyl, 4-
Synonyms Nitrodiphenyl, p- [31[7]
Phenylnitrobenzene

Toxicological Data

4-Nitrobiphenyl is classified as a potential human carcinogen.[1] Its toxicity is primarily linked
to its metabolism to 4-aminobiphenyl.
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Parameter Value Species Reference(s)
Oral LD50 2230 mg/kg Rat [2]
Bladder, Blood, Liver,
Target Organs Kidneys, Nervous Human [1112][3]
System
) o IARC Group 3 (Not
Carcinogenicity - [5]
classifiable)
Metabolized to 4-
aminobiphenyl (IARC
[51[10]
Group 1, Human
Carcinogen)
OSHA 29 CFR
Regulation 1910.1003 ("13 [12][12][13]

Carcinogens")

Experimental Protocols

Synthesis: Nitration of Biphenyl

The primary method for the industrial production of 4-Nitrobiphenyl was the electrophilic

nitration of biphenyl.[8]

Principle: Biphenyl is treated with a nitrating agent, typically a mixture of nitric acid and sulfuric

acid ("mixed acid"). The sulfuric acid acts as a catalyst, protonating the nitric acid to generate

the highly electrophilic nitronium ion (NO2z%). The nitronium ion then attacks one of the phenyl

rings of biphenyl in an electrophilic aromatic substitution reaction.

Typical Reagents:

e Biphenyl

 Nitric Acid (HNOs)

o Sulfuric Acid (H2S0a4)
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General Procedure:

Biphenyl is dissolved in a suitable solvent or is used neat if the reaction is performed at a
temperature above its melting point.

e Concentrated sulfuric acid is added, and the mixture is cooled.

o Concentrated nitric acid is added dropwise to the cooled mixture while maintaining a
controlled temperature to prevent over-nitration and side reactions. The phenyl group is an
ortho-, para- director, leading to a mixture of 2-nitrobiphenyl and 4-nitrobiphenyl.[14][15]

o After the addition is complete, the reaction mixture is stirred for a period to ensure complete
reaction.

e The mixture is then poured into ice water, causing the nitrated biphenyl isomers to
precipitate.

e The solid product is collected by filtration, washed to remove residual acid, and then purified,
typically by recrystallization, to isolate the desired 4-Nitrobiphenyl isomer.

Air Sampling and Analysis: OSHA Method PV2082

The Occupational Safety and Health Administration (OSHA) developed this method for the
determination of airborne 4-Nitrobiphenyl.[1]

Methodology:

o Sampling: A known volume of air is drawn through an OSHA Versatile Sampler (OVS-2)
tube. This tube contains a glass fiber filter to collect particulates followed by two sections of
XAD-2 adsorbent resin to trap vapors. A sampling rate of 1.0 L/min for a total volume of 240
L is recommended.[1][11]

o Sample Preparation: The glass fiber filter and the two XAD-2 sections are transferred to
separate vials. They are desorbed with ethyl acetate.[1]

e Analysis: The desorbed samples are analyzed by High-Performance Liquid Chromatography
(HPLC) equipped with an ultraviolet (UV) detector.[1][11]
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e Quantitation: A calibration curve is prepared from standard solutions of 4-Nitrobiphenyl. The
concentration in the air sample is determined by comparing the detector response of the
sample to the calibration curve.[1]

The reliable quantitation limit for this method is 0.15 pug/ms.[1]

Visualizations
Metabolic Activation Pathway of 4-Nitrobiphenyl

The carcinogenicity of 4-NBP is attributed to its metabolic activation in the liver. The nitro group
is reduced to form 4-aminobiphenyl (4-ABP), which then undergoes further transformations to
become a DNA-reactive species.[6][10]
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Metabolic activation of 4-Nitrobiphenyl to a DNA-reactive agent.

Historical Industrial Lifecycle of 4-Nitrobiphenyl

This diagram illustrates the journey of 4-NBP from its synthesis to its various industrial
applications and eventual regulatory-driven obsolescence.
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Flowchart of the production, use, and discontinuation of 4-NBP.
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Logical Flow of Regulation

This diagram outlines the logical progression from scientific discovery to the regulatory actions
that curtailed the use of 4-Nitrobiphenyl.
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4-NBP metabolizes to 4-ABP is a recognized
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Key steps leading to the regulation of 4-Nitrobiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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